Cas no 300389-76-8 (<br>6-Amino-3-(tert-butyl)-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonit rile)

• Product Name: <br>6-Amino-3-(tert-butyl)-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonit rile
• CAS No: 300389-76-8
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 3053308
• PubChem ID: 3155421
• Update Time: 2025-04-21

<br>6-Amino-3-(tert-butyl)-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonit rile Chemical and Physical Properties

Names and Identifiers

• <br>6-Amino-3-(tert-butyl)-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonit rile
• AKOS000672204
• 6-AMINO-3-TERT-BUTYL-4-PHENYL-1,4-DIHYDROPYRANO(2,3-C)PYRAZOLE-5-CARBONITRILE
• AK-777/37037046
• 655-394-2
• CCG-107968
• SR-01000451731-1
• 6-AMINO-3-TERT-BUTYL-4-PHENYL-1H,4H-PYRANO[2,3-C]PYRAZOLE-5-CARBONITRILE
• AKOS021993996
• STK788545
• 6-amino-3-tert-butyl-4-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• SR-01000451731
• 6-Amino-3-(tert-butyl)-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 300389-76-8
• 6-amino-3-tert-butyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Inchi： 1S/C17H18N4O/c1-17(2,3)14-13-12(10-7-5-4-6-8-10)11(9-18)15(19)22-16(13)21-20-14/h4-8,12H,19H2,1-3H3,(H,20,21)
• InChI Key： XEVFPPWWORQUPK-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=CC=2)C2C1=NNC=2C(C)(C)C)N

Computed Properties

• Exact Mass: 294.14806121Da
• Monoisotopic Mass: 294.14806121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87.7Ų